Cas no 721887-61-2 ((2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate)

• Product Name: (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate
• CAS No: 721887-61-2
• MF: C₁₅H₁₃BrN₂O₄
• MW: 365.178723096848
• CID: 5331738
• Update Time: 2025-06-21

(2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-methoxyphenyl)amino)-2-oxoethyl 5-bromonicotinate
• [2-(2-methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• starbld0003470
• STL075388
• Z18390339
• 2-[(2-methoxyphenyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate
• (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C15H13BrN2O4/c1-21-13-5-3-2-4-12(13)18-14(19)9-22-15(20)10-6-11(16)8-17-7-10/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： ZTPPCBHGNPYMLW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5

Additional information on (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate

Introduction to (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate (CAS No. 721887-61-2)

(2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate, with the CAS number 721887-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate consists of a pyridine core substituted with a bromine atom at the 5-position and a carbamoylmethyl group linked to a methoxyphenyl ring. This unique arrangement of functional groups contributes to its versatility and potential utility in medicinal chemistry.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. The pyridine moiety is particularly well-studied due to its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization and diversification of the molecular structure.

The methoxyphenyl group, also known as anisyl, introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. This makes (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate an attractive candidate for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The pyridine scaffold is frequently used in kinase inhibitor design due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme's active site.

Recent studies have demonstrated that compounds containing a brominated pyridine core can exhibit potent inhibitory effects on specific kinases. For instance, derivatives of (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate have shown promising results in preclinical studies as inhibitors of tyrosine kinases. These findings highlight the compound's potential as a lead molecule for further optimization and development into therapeutic agents.

The carbamoylmethyl group in the structure provides another point of modification, allowing chemists to explore different pharmacophoric combinations. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity. By varying the substituents on the methoxyphenyl ring or introducing additional functional groups, researchers can fine-tune the properties of (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate to improve its potency, selectivity, and pharmacokinetic profile.

In addition to its potential as a kinase inhibitor, (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate may also find applications in other therapeutic areas. For example, its structural features could make it useful in developing antiviral or anti-inflammatory agents. The bromine atom at the 5-position of the pyridine ring offers opportunities for further chemical transformations, enabling the synthesis of diverse derivatives with tailored biological activities.

The synthesis of (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a pyridine precursor, followed by carbamoylation and methylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones.

The availability of high-quality starting materials and reagents is crucial for successful synthesis. Researchers often rely on specialized suppliers who provide pure compounds with minimal impurities. Additionally, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing the synthesized compound and verifying its structural integrity.

Evaluation of the biological activity of (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate typically involves in vitro assays that measure its interaction with target enzymes or receptors. These assays help determine the compound's potency, selectivity, and pharmacokinetic properties. In addition to in vitro studies, preclinical animal models may be used to assess its safety and efficacy before moving into human clinical trials.

The growing body of research on brominated pyridines underscores their significance in medicinal chemistry. These compounds offer unique structural features that can be exploited to develop novel therapeutic agents with improved efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate will remain at the forefront of drug discovery efforts.

In conclusion, (2-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate (CAS No. 721887-61-2) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with tailored biological activities. Further exploration of this compound through synthetic modifications and biological evaluations will continue to contribute to advancements in drug discovery and development.